Cas no 2089277-64-3 (tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate
• CAS No: 2089277-64-3
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• MDL: MFCD30724105
• CID: 4636617
• PubChem ID: 125511568
• Update Time: 2025-10-17

tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl}methyl)carbamate
• tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate

• MDL： MFCD30724105
• Inchi： 1S/C12H19N3O2S/c1-12(2,3)17-11(16)14-7-10-15-8-6-13-5-4-9(8)18-10/h13H,4-7H2,1-3H3,(H,14,16)
• InChI Key： FFACFGNGHKIXKZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC2=C(S1)CCNC2

Additional information on tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate

tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate

The compound tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate, with CAS No. 2089277-64-3, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and bioactive molecule design. This compound is notable for its unique structure, which incorporates a thiazolo-pyridine ring system fused with a carbamate group. The thiazolo-pyridine moiety is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, further modified by the incorporation of a thiazole ring. This structural modification enhances the compound's potential for interaction with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The thiazolo-pyridine system has been shown to exhibit a wide range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolo-pyridine precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the carbamate group. The use of tert-butyl as the carbamate substituent is strategic, as it provides steric protection during intermediate steps while also contributing to the overall stability of the molecule.

In terms of applications, this compound has shown promise in the development of agrochemicals and pharmaceuticals. Its ability to inhibit specific enzymes or receptors makes it a valuable tool in understanding disease mechanisms and designing targeted therapies. For instance, recent research has explored its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression.

The structural versatility of this compound also makes it an attractive candidate for further modification. By altering substituents on the thiazolo-pyridine ring or modifying the carbamate group, chemists can fine-tune its pharmacokinetic properties and enhance its bioavailability. Such modifications are critical for translating laboratory findings into clinically relevant compounds.

In conclusion, tert-butyl N-({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methyl)carbamate represents a significant advancement in heterocyclic chemistry. Its unique structure and diverse biological activities position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future drug discovery efforts.